Cas no 388633-28-1 (N'-(1Z)-butylidene-2-phenylquinoline-4-carbohydrazide)

• Product Name: N'-(1Z)-butylidene-2-phenylquinoline-4-carbohydrazide
• CAS No: 388633-28-1
• MF: C₂₀H₁₉N₃O
• MW: 317.384364366531
• CID: 6528064
• Update Time: 2025-05-21

N'-(1Z)-butylidene-2-phenylquinoline-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1Z)-butylidene-2-phenylquinoline-4-carbohydrazide
• (Z)-N-butylidene-2-phenylquinoline-4-carbohydrazide
• 4-Quinolinecarboxylic acid, 2-phenyl-, 2-butylidenehydrazide

• Inchi： 1S/C20H19N3O/c1-2-3-13-21-23-20(24)17-14-19(15-9-5-4-6-10-15)22-18-12-8-7-11-16(17)18/h4-14H,2-3H2,1H3,(H,23,24)
• InChI Key： KKFUTAYYBFKOPW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(NN=CCCC)=O)=CC=1C1=CC=CC=C1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• pka: 11.66±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on N'-(1Z)-butylidene-2-phenylquinoline-4-carbohydrazide

Comprehensive Overview of N'-(1Z)-butylidene-2-phenylquinoline-4-carbohydrazide (CAS No. 388633-28-1)

N'-(1Z)-butylidene-2-phenylquinoline-4-carbohydrazide (CAS No. 388633-28-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique quinoline core and hydrazide functional group, exhibits promising properties for various applications. Researchers are particularly interested in its potential as a bioactive molecule, given its structural similarity to other heterocyclic compounds known for their pharmacological activities.

The molecular structure of N'-(1Z)-butylidene-2-phenylquinoline-4-carbohydrazide features a 2-phenylquinoline backbone, which is a common motif in drug discovery. The addition of the butylidene carbohydrazide moiety enhances its ability to interact with biological targets, making it a candidate for further study in drug development. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they can be optimized using computational chemistry tools to improve their efficacy and selectivity.

One of the key areas of interest for N'-(1Z)-butylidene-2-phenylquinoline-4-carbohydrazide is its potential role in antimicrobial and anti-inflammatory applications. With the rise of antibiotic resistance, scientists are actively searching for novel compounds that can combat resistant strains. The quinoline derivatives, including this compound, have shown activity against a range of pathogens, making them a focal point in infectious disease research.

In addition to its biological applications, N'-(1Z)-butylidene-2-phenylquinoline-4-carbohydrazide is also being explored for its photophysical properties. The quinoline core is known for its fluorescence, which can be leveraged in sensor technologies and optoelectronic devices. This dual functionality—both biological and material—makes the compound a versatile subject for interdisciplinary research.

The synthesis of N'-(1Z)-butylidene-2-phenylquinoline-4-carbohydrazide typically involves multi-step organic reactions, including condensation and cyclization processes. Advances in green chemistry have prompted researchers to develop more sustainable methods for producing such compounds, reducing the use of hazardous reagents and minimizing waste. This aligns with the growing demand for environmentally friendly chemical processes.

From a commercial perspective, N'-(1Z)-butylidene-2-phenylquinoline-4-carbohydrazide is available through specialized chemical suppliers, often for research and development purposes. Its CAS No. 388633-28-1 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Companies involved in high-throughput screening and pharmaceutical innovation are among the primary consumers of this compound.

Looking ahead, the future of N'-(1Z)-butylidene-2-phenylquinoline-4-carbohydrazide lies in its potential to bridge gaps between academic research and industrial applications. As more data becomes available through omics technologies and machine learning, the compound's full range of activities and utilities will likely be uncovered. This underscores the importance of continued investment in basic and applied research to unlock its untapped potential.

In summary, N'-(1Z)-butylidene-2-phenylquinoline-4-carbohydrazide (CAS No. 388633-28-1) is a multifaceted compound with significant promise in both life sciences and material engineering. Its unique structure and properties make it a valuable subject for ongoing research, particularly in the context of global health challenges and technological advancements. As the scientific community continues to explore its capabilities, this compound may well become a cornerstone in next-generation therapeutic and functional materials.